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Compound of Interest

Compound Name: Fura PE-3 potassium

Cat. No.: B15556946

For Researchers, Scientists, and Drug Development Professionals

Fura PE-3 potassium salt, also known as Fura-2 Leakage Resistant (LR) potassium salt, is a
ratiometric fluorescent indicator used for the precise measurement of intracellular calcium
concentrations. Its enhanced cellular retention compared to its acetoxymethyl (AM) ester
counterpart makes it a valuable tool for long-term studies in various cell types. This technical
guide provides an in-depth overview of its solubility and storage properties, complete with
experimental protocols and visualizations to ensure optimal handling and experimental
success.

Core Properties

Fura PE-3 potassium salt is the membrane-impermeant form of the dye, requiring direct
introduction into the cytoplasm. Upon binding to Ca?*, its fluorescence excitation maximum
shifts from approximately 380 nm (Ca2*-free) to 340 nm (Ca?*-bound), with an emission
maximum around 505 nm. This ratiometric property allows for accurate quantification of
calcium levels, minimizing the effects of uneven dye loading, photobleaching, and cell
thickness.

Solubility

Fura PE-3 potassium salt is readily soluble in aqueous solutions and polar organic solvents.
While exact solubility limits can vary based on the specific batch and purity, the following
provides a practical guide for solution preparation.
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Table 1: Solubility of Fura PE-3 Potassium Salt

Solvent Solubility Preparation Notes
To prepare a stock solution,
dissolve the solid in water to a
concentration of 1-10 mM.
Water (deionized, sterile) Soluble Gentle vortexing may be

required. For quantitative
dilutions, refer to the

reconstitution table below.

Dimethyl sulfoxide (DMSO),

anhydrous

Soluble

Can be used to prepare
concentrated stock solutions
(e.g., 1-10 mM). Ensure DMSO
is anhydrous to prevent

hydrolysis.

Physiological Buffers (e.g.,
HEPES, PBS)

Soluble

It is recommended to prepare
a concentrated stock solution
in water or DMSO first and
then dilute it to the final
working concentration in the

desired buffer.

Table 2: Reconstitution Guide for Aqueous Stock Solutions

This table provides the volume of water required to reconstitute a specific mass of Fura PE-3

potassium salt to a desired concentration.
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Volume of Water
Mass of Fura PE-3 ]
for 1 mM Solution

Volume of Water
for 5 mM Solution

Volume of Water
for 10 mM Solution

1mg 890 pL 178 pL 89 L
5mg 4.45 mL 890 pL 445 pL
10 mg 8.90 mL 1.78 mL 890 pL

(Based on a molecular
weight of 1123.6
g/mol)

Storage and Stability

Proper storage of Fura PE-3 potassium salt is crucial to maintain its integrity and

performance. Recommendations for both the solid form and solutions are outlined below.

Table 3: Storage and Stability of Fura PE-3 Potassium Salt

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://www.benchchem.com/product/b15556946?utm_src=pdf-body
https://www.benchchem.com/product/b15556946?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Form

Storage
Temperature

Duration

Handling
Precautions

Solid

-20°C

> 4 years[1]

Store desiccated and
protected from light.
Allow the vial to warm
to room temperature
before opening to

prevent condensation.

Aqueous Stock

Solution

-20°C

Up to 6 months

Aliquot into single-use
volumes to avoid
repeated freeze-thaw
cycles. Protect from
light.

Aqueous Stock

Solution

-80°C

Up to 1 year

Recommended for
long-term storage to
minimize degradation.
Aliquot and protect
from light.

DMSO Stock Solution

-20°C

Up to 6 months

Ensure the DMSO is
anhydrous and the
container is tightly
sealed to prevent
moisture absorption.
Protect from light.

Experimental Protocols

As a membrane-impermeant salt, Fura PE-3 must be introduced into cells using physical or

electrical methods.

Preparation of a 10 mM Stock Solution in Water

» Allow the vial of solid Fura PE-3 potassium salt to equilibrate to room temperature.
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» Add the appropriate volume of sterile, deionized water to achieve a 10 mM concentration
(refer to Table 2).

» Vortex briefly to ensure complete dissolution.

¢ Aliquot the stock solution into small, single-use tubes (e.g., 10-20 pL) to minimize freeze-
thaw cycles.

» Store the aliquots at -20°C or -80°C, protected from light.

Introduction into Cells

1. Microinjection:

e Principle: A fine glass micropipette is used to directly inject the Fura PE-3 solution into the
cytoplasm of a single cell.

o Methodology:

o Prepare a working solution of Fura PE-3 potassium salt in an appropriate injection buffer
(e.g., a potassium-based intracellular-like solution) at a concentration typically ranging
from 100 uM to 1 mM.

o Back-fill a clean micropipette with the Fura PE-3 working solution.

o Using a micromanipulator, carefully insert the micropipette into the target cell.
o Apply a small amount of positive pressure to inject the dye into the cytoplasm.
o Monitor the injection process visually using a microscope.

o Allow the cell to recover for a short period before commencing the calcium imaging
experiment.

2. Electroporation:

o Principle: A high-voltage electrical pulse is applied to a suspension of cells, transiently
permeabilizing the cell membrane and allowing the entry of Fura PE-3 from the surrounding
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medium.

o Methodology:

o Harvest and wash the cells, resuspending them in an electroporation buffer that has low
ionic strength.

o Add Fura PE-3 potassium salt to the cell suspension to a final concentration of 10-100
MM,

o Transfer the cell suspension to an electroporation cuvette.
o Apply the optimized electrical pulse using an electroporator.

o Allow the cells to recover in a suitable culture medium for a period to allow the membranes
to reseal.

o Wash the cells to remove excess extracellular dye before imaging.

Visualizations
Signaling Pathway

Fura PE-3 is instrumental in studying calcium signaling pathways, such as the G-protein
coupled receptor (GPCR) and phospholipase C (PLC) pathway.
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Caption: GPCR-mediated calcium signaling pathway.

Experimental Workflow

The following diagram illustrates a typical workflow for a calcium imaging experiment using
Fura PE-3 potassium salt.
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Caption: Experimental workflow for calcium imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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